(1R)-1-(1-adamantyl)ethanamine

• IUPAC Name: (1R)-1-(1-adamantyl)ethanamine
• InChI: InChI=1S/C12H21N/c1-8(13)12-5-9-2-10(6-12)4-11(3-9)7-12/h8-11H,2-7,13H2,1H3/t8-,9?,10?,11?,12?/m1/s1
• InChI Key: UBCHPRBFMUDMNC-AAWJQDODSA-N
• Canonical SMILES: CC(C12CC3CC(C1)CC(C3)C2)N
• Isomeric SMILES: C[C@H](C12CC3CC(C1)CC(C3)C2)N
• Molecular Formula: C12H21N
• Molecular Weight: 179.30 g/mol

Description

(1R)-1-(1-adamantyl)ethanamine, also known as AEA, is a chemical compound that belongs to the class of amines. It is a synthetic compound that was first synthesized in the 1960s. AEA has been the subject of numerous scientific studies due to its potential applications in various fields, including pharmaceuticals, biochemistry, and neuroscience.

Scientific Research Applications

Synthesis and Chemical Properties

• Adamantane derivatives, including "(1R)-1-(1-adamantyl)ethanamine," play a crucial role in the development of highly effective and selective drugs. The synthesis and chemical properties of these compounds have been extensively studied. Research indicates good prospects for adamantyl-containing heterocyclic compounds in creating effective drugs due to their unique structural and chemical properties (Shokova & Kovalev, 2013).

Pharmacological Profile for Neurodegenerative Diseases

• Certain adamantane derivatives, such as amantadine and memantine, have been successfully used in treating neurodegenerative diseases like Alzheimer's and Parkinson's. The pharmacological potential of 1-fluoro- and 1-phosphonic acid adamantane derivatives has been shown to exceed those of well-known treatments, highlighting the importance of adamantane-based scaffolds in developing new therapeutic agents (Dembitsky, Gloriozova, & Poroikov, 2020).

Coordination Chemistry and Magnetic Properties

• Research on the coordination chemistry of adamantane derivatives has led to the discovery of novel paramagnetic planar complexes of Ni(II), demonstrating the impact of adamantane structures on the formation, coordination geometry, and magnetic properties of phosphinic amidato bischelates. These findings are relevant for the fields of materials science and molecular magnets (Brück et al., 1996).

Quantitative NMR in Natural Products Analysis

• The use of quantitative 1H NMR (qHNMR) for analyzing natural products, including those containing adamantane derivatives, showcases the method's versatility in identifying and quantifying metabolites in complex biological matrices. This approach is critical for the discovery of new bioactive natural products and metabolome analysis (Pauli, Jaki, & Lankin, 2005).

Bioanalytical Applications of Aptamers

• Aptamers, artificial single-stranded DNA or RNA sequences, have shown potential for high specificity binding to adamantane derivatives, enabling their use in biosensing, diagnostics, and therapeutics. This highlights the role of adamantane structures in developing highly specific aptamer-based bioanalytical tools (Iliuk, Hu, & Tao, 2011).